Cas no 2219354-08-0 ((1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid)

• Product Name: (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid
• CAS No: 2219354-08-0
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 6046711
• PubChem ID: 92179476
• Update Time: 2025-05-21

(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid
• (1R,3S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid
• 2219354-08-0
• EN300-1716590

• Inchi： 1S/C21H21NO5/c23-13-9-10-21(11-13,19(24)25)22-20(26)27-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18,23H,9-12H2,(H,22,26)(H,24,25)/t13-,21+/m0/s1
• InChI Key： FPTJRPYTKCYJLR-YEJXKQKISA-N
• SMILES： O[C@H]1CC[C@](C(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 367.14197277g/mol
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid

Latest Research Insights on (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid (CAS: 2219354-08-0)

In recent years, the compound (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid (CAS: 2219354-08-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and Fmoc-protected amino group, has shown promise in various applications, including peptide synthesis and drug development. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on the synthesis and functionalization of (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. These efforts have resulted in more efficient production processes, which are critical for scaling up applications in pharmaceutical manufacturing.

One of the key applications of this compound is its role as a building block in peptide synthesis. The Fmoc-protected amino group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, while the hydroxycyclopentane moiety introduces conformational constraints that can enhance the biological activity of resulting peptides. Recent studies have demonstrated its utility in the design of peptidomimetics and cyclic peptides, which are increasingly important in drug discovery for targeting challenging protein-protein interactions.

In addition to its synthetic utility, (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid has been investigated for its potential therapeutic applications. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising activity against specific enzyme targets, such as proteases and kinases. These findings suggest its potential as a scaffold for developing novel enzyme inhibitors, which could have implications for treating diseases like cancer and infectious diseases.

Another area of interest is the compound's role in prodrug design. The hydroxycyclopentane moiety can be functionalized to improve drug solubility and bioavailability, addressing common challenges in drug formulation. Recent research has explored its use in creating prodrugs of poorly soluble active pharmaceutical ingredients (APIs), with encouraging results in preclinical models.

Looking ahead, future research directions may include further optimization of synthetic methodologies, exploration of new biological targets, and development of more sophisticated prodrug systems. The versatility of (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid positions it as a valuable tool in medicinal chemistry, with potential applications spanning from basic research to clinical development.

In conclusion, the compound (1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxycyclopentane-1-carboxylic acid (CAS: 2219354-08-0) represents an important building block in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications highlight its potential to contribute significantly to drug discovery and development. Continued research in this area is expected to yield further insights and innovations, reinforcing its relevance in the field.